Cas no 438220-65-6 (methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate)

• Product Name: methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate
• CAS No: 438220-65-6
• MF: C₁₃H₁₀ClFO₄
• MW: 284.667506694794
• MDL: MFCD02253797
• CID: 3056836
• PubChem ID: 842795
• Update Time: 2025-06-09

methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-4-fluoro-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate
• METHYL 5-(3-CHLORO-4-FLUOROPHENOXYMETHYL)FURAN-2-CARBOXYLATE
• methyl 5-[(3-chloro-4-fluoro-phenoxy)methyl]furan-2-carboxylate
• Methyl 5-[(3-chloro-4-fluorophenoxy)methyl]-2-furancarboxylate
• Methyl 5-((3-chloro-4-fluorophenoxy)methyl)furan-2-carboxylate
• EN300-228194
• AK-968/41170425
• BBL038327
• methyl 5-[(3-chloro-4-fluorophenoxy)methyl]furan-2-carboxylate
• 438220-65-6
• Oprea1_408524
• STK301738
• AKOS000307689
• DTXSID601178800
• Methyl5-((3-chloro-4-fluorophenoxy)methyl)furan-2-carboxylate
• SB61958
• Methyl 5-((3-chloro-4-fluorophenoxy)methyl)-2-furancarboxylate
• methyl 5-[(3-chloro-4-fluorophenoxy)methyl]-2-furoate
• CS-0301943

• MDL： MFCD02253797
• Inchi： 1S/C13H10ClFO4/c1-17-13(16)12-5-3-9(19-12)7-18-8-2-4-11(15)10(14)6-8/h2-6H,7H2,1H3
• InChI Key： HKAQELRGMNQOSY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCC1=CC=C(C(=O)OC)O1)F

Computed Properties

• Exact Mass: 284.0251647Da
• Monoisotopic Mass: 284.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.7Ų

Additional information on methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate

Methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate (CAS No. 438220-65-6): A Comprehensive Overview

Methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate, identified by its CAS number 438220-65-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a furan-2-carboxylate moiety and a substituted phenoxymethyl group, contribute to its unique chemical and biological properties.

The< strong>3-chloro-4-fluorophenoxy substituent in the molecular structure of Methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate plays a crucial role in determining its reactivity and biological efficacy. The chlorine and fluorine atoms introduce electron-withdrawing effects, which can influence the electronic properties of the aromatic ring. This substitution pattern is commonly found in pharmacologically active compounds, as it can enhance binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The furan-2-carboxylate group is a key structural element in this compound, known for its ability to interact with various biological receptors. Research has demonstrated that furan derivatives often exhibit significant pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

The< strong>methylfuran-2-carboxylate moiety in Methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate contributes to the compound's solubility and bioavailability, which are critical factors in drug design. The presence of this group also facilitates further chemical modifications, allowing for the synthesis of derivatives with enhanced biological activity. These modifications can be tailored to optimize interactions with specific biological targets, thereby improving therapeutic efficacy.

Recent studies have highlighted the potential of Methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate as a lead compound for drug development. Researchers have investigated its interactions with various enzymes and receptors, uncovering mechanisms that underlie its biological effects. For instance, studies suggest that this compound may inhibit the activity of certain kinases involved in cancer progression. Additionally, its ability to modulate inflammatory pathways has been explored in preclinical models.

The< strong>3-chloro-4-fluorophenoxy group has been shown to enhance the metabolic stability of the molecule, reducing the likelihood of rapid degradation in vivo. This stability is essential for ensuring prolonged therapeutic effects and minimizing side reactions. Furthermore, the electronic properties introduced by chlorine and fluorine atoms can fine-tune the binding affinity of the compound to its target receptors, leading to more selective and potent pharmacological activity.

In conclusion, Methyl 5-(3-chloro-4-fluorophenoxy)methylfuran-2-carboxylate (CAS No. 438220-65-6) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features, including the furan-2-carboxylate, methylfuran-2-carboxylate, and 3-chloro-4-fluorophenoxy moieties, contribute to its remarkable biological properties. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the development of novel therapeutic agents.